Cas no 1247884-64-5 (Benzyl 3-bromo-4-oxoazepane-1-carboxylate)
1247884-64-5 structure
Product Name:Benzyl 3-bromo-4-oxoazepane-1-carboxylate
CAS No:1247884-64-5
MF:C14H16BrNO3
MW:326.185743331909
CID:2153754
Update Time:2023-08-05
Benzyl 3-bromo-4-oxoazepane-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- benzyl 3-bromo-4-oxoazepane-1-carboxylate
- IIONDOIDAIRBQS-UHFFFAOYSA-N
- Benzyl 3-bromo-4-oxoazepane-1-carboxylate
-
- Inchi: 1S/C14H16BrNO3/c15-12-9-16(8-4-7-13(12)17)14(18)19-10-11-5-2-1-3-6-11/h1-3,5-6,12H,4,7-10H2
- InChI Key: IIONDOIDAIRBQS-UHFFFAOYSA-N
- SMILES: BrC1C(CCCN(C(=O)OCC2C=CC=CC=2)C1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 329
- Topological Polar Surface Area: 46.6
Benzyl 3-bromo-4-oxoazepane-1-carboxylate Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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